Cas no 88113-94-4 (Dibenzothiophene, 1-(bromomethyl)-)

• Product Name: Dibenzothiophene, 1-(bromomethyl)-
• CAS No: 88113-94-4
• MF: C₁₃H₉BrS
• MW: 277.179561376572
• CID: 644561
• PubChem ID: 13128332
• Update Time: 2025-04-19

Dibenzothiophene, 1-(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

• Dibenzothiophene, 1-(bromomethyl)-
• 1-(bromomethyl)dibenzothiophene
• 1-(Bromomethyl)dibenzo[b,d]thiophene
• DTXSID50520243
• 88113-94-4
• SCHEMBL21465293

• Inchi： 1S/C13H9BrS/c14-8-9-4-3-7-12-13(9)10-5-1-2-6-11(10)15-12/h1-7H,8H2
• InChI Key： NQBJJWNGASRFRX-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC2=C1C1C=CC=CC=1S2

Computed Properties

• Exact Mass: 275.96083g/mol
• Monoisotopic Mass: 275.96083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 28.2Ų